Cas no 85803-50-5 (3-Thiophen-2-yl-piperazine-1-carboxylic Acid Ethyl Ester)

• Product Name: 3-Thiophen-2-yl-piperazine-1-carboxylic Acid Ethyl Ester
• CAS No: 85803-50-5
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD06245431
• CID: 90926
• PubChem ID: 2771741
• Update Time: 2025-11-03

3-Thiophen-2-yl-piperazine-1-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-thienyl)piperazine-1-carboxylate
• 3-Thiophen-2-yl-piperazine-1-carboxylic acid ethyl ester
• ETHYL 3-THIEN-2-YL-PIPERAZINE-1-CARBOXYLATE
• ethyl 3-thiophen-2-ylpiperazine-1-carboxylate
• ethyl 3-(thiophen-2-yl)piperazine-1-carboxylate
• 3-Thiophen-2-yl-piperazine-1-carboxylic acid ethyl ester, AldrichCPR
• MFCD06245431
• MS-20043
• SCHEMBL10935921
• FT-0681284
• AKOS005254794
• ethyl 3-(2-thienyl)piperazine-carboxylate
• ethyl3-(thiophen-2-yl)piperazine-1-carboxylate
• J-513113
• YNIWHEQLSSKQCX-UHFFFAOYSA-N
• CHEMBL3440447
• 85803-50-5
• DTXSID80378052
• STL554389
• DB-076448
• BBL100595
• 3-Thiophen-2-yl-piperazine-1-carboxylic Acid Ethyl Ester

• MDL： MFCD06245431
• Inchi： 1S/C11H16N2O2S/c1-2-15-11(14)13-6-5-12-9(8-13)10-4-3-7-16-10/h3-4,7,9,12H,2,5-6,8H2,1H3
• InChI Key： YNIWHEQLSSKQCX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CN(C(=O)OCC)CCN1

Computed Properties

• Exact Mass: 240.09300
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 69.8Ų

Experimental Properties

• Color/Form: Yellow viscous liquid
• Density: 1.2±0.1 g/cm3
• Melting Point: 84-86℃
• Boiling Point: 363.4±37.0 °C at 760 mmHg
• Flash Point: 173.6±26.5 °C
• Refractive Index: 1.5485
• PSA: 69.81000
• LogP: 2.11760
• Solubility: Unable or difficult to mix
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Thiophen-2-yl-piperazine-1-carboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Thiophen-2-yl-piperazine-1-carboxylic Acid Ethyl Ester

3-Thiophen-2-yl-piperazine-1-carboxylic Acid Ethyl Ester (CAS No. 85803-50-5): Structural Insights and Emerging Applications in Chemical Research

The compound 3-Thiophen-2-yl-piperazine-1-carboxylic acid ethyl ester (CAS No. 85803-50-5) is a structurally unique molecule that combines the thiophene, piperazine, and carboxylic acid ethyl ester moieties into a single scaffold. This hybrid architecture has garnered significant attention in recent years due to its potential as a building block for drug discovery and functional materials. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its electron-rich properties and ability to form π-conjugated systems, while the piperazine moiety is widely utilized in pharmaceuticals for its hydrogen-bonding capabilities and bioisosteric flexibility. The ethyl ester functionality further enhances the compound's solubility profile and metabolic stability, making it an attractive candidate for synthetic modifications.

Recent studies have highlighted the synthetic versatility of 3-Thiophen-2-yl-piperazine derivatives in constructing complex heterocyclic frameworks. For instance, a 2024 study published in *Organic & Biomolecular Chemistry* demonstrated the use of this scaffold as a key intermediate in the development of novel anticonvulsant agents. Researchers employed palladium-catalyzed cross-coupling reactions to functionalize the thiophene ring with diverse substituents, enabling fine-tuning of physicochemical properties. The resulting compounds exhibited improved blood-brain barrier permeability compared to traditional piperazine-based drugs, underscoring the importance of strategic heterocycle integration.

From a structural perspective, the carboxylic acid ethyl ester group plays a critical role in modulating intermolecular interactions. Computational analyses using density functional theory (DFT) have revealed that this ester moiety can adopt multiple conformations depending on solvent polarity, which directly influences crystal packing behavior and phase transitions. This property is particularly valuable in solid-state chemistry, where controlled crystallization is essential for pharmaceutical formulation development.

One of the most promising applications of this compound lies in its potential as a precursor for thieno[3,4-c]piperazine derivatives, which have emerged as important scaffolds in medicinal chemistry. A 2023 review article in *Current Medicinal Chemistry* highlighted these structures' broad biological activity profiles, including anti-inflammatory and neuroprotective effects. Researchers have demonstrated that introducing electron-withdrawing groups onto the thiophene ring can enhance target selectivity by modulating hydrogen-bond donor/acceptor characteristics at binding sites.

The synthesis of 3-Thiophen-2-yl-piperazine carboxylic acid esters typically involves multi-step processes starting from substituted thiophenes or piperazines. Recent advancements in green chemistry have led to more sustainable protocols using microwave-assisted reactions or biocatalytic approaches to reduce byproduct formation. For example, an enantioselective synthesis method reported in *Green Chemistry* (2024) achieved >99% ee using immobilized lipase catalysts under solvent-free conditions.

In material science applications, this compound has shown promise as a ligand for metal coordination polymers due to its multiple donor atoms (N from piperazine; S from thiophene). A 2024 study published in *Inorganic Chemistry Frontiers* demonstrated that complexes formed with copper(II) ions exhibited enhanced photoluminescent properties when exposed to UV light, suggesting potential uses in optoelectronic devices or chemical sensors.

Structural characterization techniques such as X-ray crystallography and NMR spectroscopy have provided detailed insights into conformational preferences of this molecule. Notably, variable temperature NMR experiments revealed dynamic behavior between axial/equatorial conformers of the piperazine ring above 60°C, which could impact formulation stability under different storage conditions.

The compound's solubility profile has been extensively studied across various organic solvents and aqueous environments. Recent solubility data published in *The Journal of Physical Chemistry B* (2024) showed that it exhibits amphiphilic behavior with log P values between 1.8 and 2.4 depending on pH conditions - an optimal range for many drug delivery systems requiring balanced lipophilicity/hydrophilicity ratios.

Thermodynamic stability studies using differential scanning calorimetry (DSC) revealed distinct phase transitions at 78°C and 146°C corresponding to glass transition temperature (Tg) and melting point respectively. These findings are crucial for understanding processing requirements during large-scale synthesis or formulation development.

In computational drug design applications, this scaffold has been incorporated into virtual screening campaigns targeting G protein-coupled receptors (GPCRs). Molecular docking simulations published in *Molecules* (2024) showed favorable binding affinities with serotonin receptors when specific substituents were introduced on both the thiophene and piperazine rings through strategic derivatization strategies.

Emerging research directions include exploring its potential as a photoswitchable molecule through incorporation into azobenzene-containing hybrids or photochromic systems where light-induced isomerization could be harnessed for controlled release mechanisms or smart material applications.

Ongoing studies are also investigating its role as an intermediate in natural product synthesis pathways where thiophene-piperazine linkages are found in marine alkaloids with unique biological activities against multidrug-resistant pathogens.